Cas no 833458-05-2 (Methanone, bis(4-phenyl-1H-pyrrol-3-yl)-)

• Product name: Methanone, bis(4-phenyl-1H-pyrrol-3-yl)-
• CAS No: 833458-05-2
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 673109
• PubChem ID: 3302705

Methanone, bis(4-phenyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(4-phenyl-1H-pyrrol-3-yl)-
• bis(4-phenyl-1H-pyrrol-3-yl)methanone
• 833458-05-2
• AKOS024406246
• DTXSID40391242

• Inchi： InChI=1S/C21H16N2O/c24-21(19-13-22-11-17(19)15-7-3-1-4-8-15)20-14-23-12-18(20)16-9-5-2-6-10-16/h1-14,22-23H
• InChI Key： XEELUGHJTAFLJN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CNC=C2C(=O)C3=CNC=C3C4=CC=CC=C4

Computed Properties

• Exact Mass: 312.126263138g/mol
• Monoisotopic Mass: 312.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.6Ų